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Compound of Interest

Compound Name: 4-Bromo-2-methylbenzotrifluoride

Cat. No.: B1520628 Get Quote

In the landscape of contemporary drug discovery, agrochemical development, and materials

science, fluorinated organic compounds have established themselves as indispensable tools.

The strategic incorporation of fluorine atoms into molecular scaffolds can profoundly influence a

compound's physicochemical and biological properties. This often leads to enhanced metabolic

stability, increased lipophilicity, and improved binding affinity to biological targets.[1][2] Within

this context, 4-Bromo-2-methylbenzotrifluoride emerges as a key building block, offering a

unique combination of reactive sites and property-modulating functional groups.

This guide provides an in-depth technical overview of 4-Bromo-2-methylbenzotrifluoride,

covering its core properties, synthesis, and applications, with a particular focus on its utility for

researchers and professionals in drug development.

Core Physicochemical & Structural Data
4-Bromo-2-methylbenzotrifluoride, with the CAS number 936092-88-5, is a substituted

aromatic compound.[3] The presence of a bromine atom, a methyl group, and a trifluoromethyl

group on the benzene ring provides a versatile platform for a variety of chemical

transformations.
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Property Value Source

CAS Number 936092-88-5 [3]

Molecular Formula C₈H₆BrF₃ [3]

Molecular Weight 239.03 g/mol [3]

Appearance Solid [4]

Boiling Point 193.7±35.0 °C (Predicted) [5]

Density 1.538±0.06 g/cm³ (Predicted) [5]

SMILES String
CC1=CC=C(C(F)

(F)F)C(Br)=C1
[4]

InChI Key
ILHMYYRIQKCMIZ-

UHFFFAOYSA-N
[4]

Synthesis Strategies: A Mechanistic Perspective
The synthesis of substituted benzotrifluorides often involves multi-step processes. While

specific synthesis routes for 4-Bromo-2-methylbenzotrifluoride are not extensively detailed in

the provided search results, a general understanding can be derived from the synthesis of

related compounds. A plausible synthetic pathway could involve the bromination of 2-

methylbenzotrifluoride. The directing effects of the methyl and trifluoromethyl groups would be

key in achieving the desired regioselectivity.

A related patent for the preparation of m-Bromo-benzotrifluorides describes the bromination of

a substituted benzotrichloride followed by fluorination.[6] Another synthetic approach for a

related compound, 4-bromo-2-nitrobenzotrifluoride, involves a four-step process of nitration,

ammoniation, bromination, and deamination starting from m-chlorobenzotrifluoride.[7]

Applications in Drug Discovery and Beyond
The true value of 4-Bromo-2-methylbenzotrifluoride lies in its application as a versatile

intermediate in the synthesis of complex organic molecules.

Pharmaceutical Synthesis
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The trifluoromethyl group is a common feature in many modern pharmaceuticals due to its

ability to enhance metabolic stability and cell permeability.[1][8] The bromine atom on the

aromatic ring of 4-Bromo-2-methylbenzotrifluoride serves as a convenient handle for various

cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig couplings.[8][9]

These reactions are fundamental in the construction of the carbon-carbon and carbon-nitrogen

bonds that form the backbones of many drug molecules.

The unique substitution pattern of this compound makes it a valuable precursor for creating

novel drug candidates with potentially enhanced biological activity.[10] For instance, similar

fluorinated building blocks are crucial in the development of kinase inhibitors and central

nervous system (CNS) drugs.[9]

Agrochemical Development
Similar to its role in pharmaceuticals, 4-Bromo-2-methylbenzotrifluoride is a valuable

intermediate in the synthesis of advanced agrochemicals.[10] The trifluoromethyl group can

confer increased efficacy and stability to pesticides, herbicides, and fungicides.[1][2]

Materials Science
Fluorinated aromatic compounds are also utilized in the development of advanced polymers

and specialty materials. The incorporation of fluorine can enhance thermal stability, chemical

resistance, and other desirable properties of materials.[2]

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling
The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon

bonds. The following is a representative protocol for the coupling of an aryl bromide, such as 4-
Bromo-2-methylbenzotrifluoride, with an arylboronic acid.

Objective: To synthesize a biaryl compound from 4-Bromo-2-methylbenzotrifluoride and a

selected arylboronic acid.

Materials:

4-Bromo-2-methylbenzotrifluoride
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Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)

Solvent (e.g., 1,4-dioxane/water mixture)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware and work-up reagents

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-Bromo-2-methylbenzotrifluoride (1.0

eq), the arylboronic acid (1.2 eq), and the base (2.0 eq).

Inert Atmosphere: Seal the flask with a septum and purge with an inert gas for 10-15

minutes.

Solvent and Catalyst Addition: Add the solvent mixture and the palladium catalyst under the

inert atmosphere.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir

until the reaction is complete (monitored by TLC or GC-MS).

Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract with

an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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